Cas no 172516-32-4 (Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester)

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester structure
172516-32-4 structure
Product Name:Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester
CAS No:172516-32-4
MF:C14H16O3S2
MW:296.405041694641
MDL:MFCD00085049
CID:134094
PubChem ID:2778818
Update Time:2025-04-19

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester
    • Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl est...
    • Ethyl 3-(allylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-[c]thiophene-1-carboxylate
    • ETHYL 3-(ALLYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
    • ethyl 4-oxo-3-prop-2-enylsulfanyl-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
    • HMS555E01
    • BUTTPARK 94\04-60
    • ethyl 4-oxo-3-(prop-2-en-1-ylsulfanyl)-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
    • CHEMBL130787
    • Oprea1_677206
    • 172516-32-4
    • BDBM50048451
    • DTXSID20381146
    • AS-9118
    • 3-Allylsulfanyl-4-oxo-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid ethyl ester
    • Ethyl3-(allylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
    • AKOS015908580
    • CS-0328542
    • ETHYL,3-(ALLYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
    • FT-0625988
    • Maybridge1_004841
    • MFCD00085049
    • ethyl 4-oxo-3-(prop-2-en-1-ylsulfanyl)-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
    • DB-370279
    • MDL： MFCD00085049
    • Inchi： 1S/C14H16O3S2/c1-3-8-18-14-11-9(6-5-7-10(11)15)12(19-14)13(16)17-4-2/h3H,1,4-8H2,2H3
    • InChI Key： XJLCKTFJOYQKEL-UHFFFAOYSA-N
    • SMILES： S1C(=C2C(CCCC2=C1C(=O)OCC)=O)SCC=C

Computed Properties

  • Exact Mass: 296.05400
  • Monoisotopic Mass: 296.05408672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 96.9Ų

Experimental Properties

  • Density: 1.26
  • Melting Point: 57℃
  • Boiling Point: 463.7°C at 760 mmHg
  • Flash Point: 234.2°C
  • Refractive Index: 1.59
  • PSA: 96.91000
  • LogP: 3.72190

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester Pricemore >>

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